Cas no 1805280-02-7 (Ethyl 4-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 4-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate
• CAS No: 1805280-02-7
• MF: C₁₁H₁₁Cl₂F₂NO₂
• MW: 298.113348245621
• CID: 4874469
• Update Time: 2025-06-15

Ethyl 4-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H11Cl2F2NO2/c1-2-18-8(17)3-7-9(11(14)15)10(13)6(4-12)5-16-7/h5,11H,2-4H2,1H3
• InChI Key： WWKOQHQJQIAILV-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=CN=C(CC(=O)OCC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate

Ethyl 4-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate (CAS No. 1805280-02-7): A Comprehensive Overview

Ethyl 4-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate, identified by its CAS number 1805280-02-7, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug development. The presence of multiple functional groups, including chloro, chloromethyl, and difluoromethyl substituents, makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>Ethyl 4-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate molecule exhibits a pyridine core, which is a common scaffold in many pharmacologically active compounds. The pyridine ring is flanked by electron-withdrawing and electron-donating groups, which can influence its reactivity and biological activity. Specifically, the 4-chloro and 3-(difluoromethyl) substituents contribute to the compound's overall electronic properties, making it a valuable building block for further chemical modifications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The< strong>Ethyl 4-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate has been studied as a precursor in the synthesis of various derivatives that exhibit inhibitory effects on enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, researchers have explored its utility in generating compounds that target specific pathways implicated in these conditions.

The< strong>5-(chloromethyl) moiety in the molecule is particularly noteworthy as it can participate in nucleophilic addition reactions, allowing for the facile introduction of other functional groups. This reactivity makes it an attractive candidate for medicinal chemists seeking to develop new drug candidates with tailored properties. Additionally, the< strong>difluoromethyl group is known to enhance metabolic stability and binding affinity, which are crucial factors in drug design.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. The< strong>Ethyl 4-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate has been subjected to molecular docking studies to identify its interactions with biological targets. These studies have revealed promising binding affinities with certain enzymes and receptors, suggesting its potential as a lead compound for further optimization.

The synthesis of< strong>Ethyl 4-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, chlorination, and fluorination steps. The use of advanced catalytic systems has improved the efficiency of these transformations, making the compound more accessible for research purposes.

In conclusion, the< strong>Ethyl 4-chloro-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-acetate, with its CAS number 1805280-02-7, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.